Cas no 2229314-79-6 (2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229314-79-6
• MF: C₁₆H₂₀FNO₅
• MW: 325.33210849762
• CID: 5899597
• PubChem ID: 165826687
• Update Time: 2025-10-24

2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid
• 2-[1-(4-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)cyclopropyl]-2-hydroxyacetic acid
• EN300-1900454
• 2229314-79-6

• Inchi： 1S/C16H20FNO5/c1-15(2,3)23-14(22)18-9-4-5-10(11(17)8-9)16(6-7-16)12(19)13(20)21/h4-5,8,12,19H,6-7H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： ZQXVBBXXBOBLLM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(C(C(=O)O)O)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.13255090g/mol
• Monoisotopic Mass: 325.13255090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid

Introduction to 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229314-79-6)

2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid, identified by its CAS number 2229314-79-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopropyl ring, a hydroxyacetic acid moiety, and an amide-linked fluorophenyl group. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The cyclopropyl group in this molecule is particularly noteworthy due to its rigid three-membered ring structure. This structural feature can influence the conformational flexibility of the compound, potentially affecting its binding affinity and metabolic stability. In pharmaceutical applications, such structural motifs are often employed to optimize drug-like properties, including solubility, permeability, and metabolic clearance. The fluorophenyl substituent, on the other hand, introduces a fluorine atom into the aromatic ring, which is a common strategy in medicinal chemistry to enhance metabolic stability and binding interactions with biological targets.

The amide linkage connecting the fluorophenyl group to the cyclopropyl ring is another critical feature of this compound. Amide bonds are well-known for their stability and versatility in biological systems, making them ideal for designing bioactive molecules. The (tert-butoxy)carbonylamino group attached to the phenyl ring further modifies the electronic properties of the molecule, potentially influencing its reactivity and interaction with biological targets. This protective group is commonly used in peptide synthesis but can also play a role in modulating the pharmacological activity of small molecules.

2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid has been studied in various contexts within pharmaceutical research. One of the most promising areas of investigation is its potential as an intermediate in the synthesis of more complex bioactive molecules. The hydroxyacetic acid moiety provides a site for further functionalization, allowing chemists to explore diverse chemical transformations that could lead to novel drug candidates.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance binding affinity and selectivity. The fluorophenyl group in this compound may contribute to these effects by participating in specific interactions with biological targets such as enzymes or receptors. Additionally, the cyclopropyl ring has been shown to improve oral bioavailability by reducing metabolic clearance, making it an attractive feature for drug design.

The (tert-butoxy)carbonylamino group serves as a protecting group that can be selectively removed under specific conditions, allowing for controlled synthesis and purification of derivatives. This flexibility is crucial in pharmaceutical development, where precise control over molecular structure is essential for achieving desired pharmacological outcomes.

In terms of biological activity, preliminary studies suggest that 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid may exhibit properties relevant to various therapeutic areas. For instance, its structural features could make it a valuable scaffold for developing inhibitors targeting specific enzymes or receptors involved in diseases such as cancer or inflammation. The combination of a cyclopropyl ring, a fluorophenyl group, and an amide linkage provides a rich chemical space for exploration.

The hydroxyacetic acid moiety is particularly interesting from a biological perspective due to its role as an intermediate in metabolic pathways. Compounds containing this functional group have been investigated for their potential effects on energy metabolism and cellular signaling processes. While further research is needed to fully elucidate the biological activity of CAS No. 2229314-79-6, these preliminary findings suggest promising avenues for future investigation.

From a synthetic chemistry standpoint, this compound represents an excellent example of how structural complexity can be leveraged to create molecules with tailored properties. The presence of multiple functional groups allows for diverse synthetic strategies, enabling chemists to explore various modifications and optimizations. This flexibility is crucial in drug discovery pipelines, where rapid iteration and structural diversification are key drivers of innovation.

The use of advanced computational methods has also played a significant role in studying compounds like CAS No. 2229314-79-6. Molecular modeling techniques can provide insights into how these molecules interact with biological targets at the atomic level, helping researchers predict their pharmacological activity and optimize their design.

In conclusion,CAS No. 2229314-79-6, corresponding to 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid, is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel bioactive molecules with applications across multiple therapeutic areas.